![molecular formula C15H15N3OS B2609236 3-(phenylthio)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)propan-1-one CAS No. 1448069-60-0](/img/structure/B2609236.png)
3-(phenylthio)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)propan-1-one
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Description
3-(phenylthio)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)propan-1-one, also known as PTP, is a novel chemical compound that has gained significant attention in the field of medicinal chemistry. It is a synthetic compound that has been developed as a potential drug candidate for the treatment of various diseases. The purpose of
Scientific Research Applications
Antimicrobial and Antiviral Applications
Compounds with pyrimidine derivatives have shown promising antimicrobial effects when incorporated into various materials. For example, a study by El‐Wahab et al. (2015) synthesized heterocyclic compounds with antimicrobial activity against several microbial strains when incorporated into polyurethane varnish and printing ink paste, demonstrating their potential as antimicrobial additives for surface coatings (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015). Similarly, Hilmy et al. (2021) prepared new pyrrolo[2,3-d]pyrimidine derivatives with promising antimicrobial and antiviral activities, including activity against Newcastle disease, showcasing the potential of pyrimidine derivatives in developing new antimicrobial and antiviral agents (Hilmy, Tag, Aish, Elsafty, & Attia, 2021).
Antitumor Applications
Research into pyrimidine derivatives has also extended into the exploration of antitumor activities. Kamdar et al. (2011) synthesized novel chromeno[2,3-d]pyrimidine derivatives and evaluated their in vitro antitubercular and antimicrobial activities, with some derivatives exhibiting pronounced activities (Kamdar, Haveliwala, Mistry, & Patel, 2011). Additionally, Hafez and El-Gazzar (2017) synthesized new thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, many of which displayed potent anticancer activity against various human cancer cell lines, suggesting their utility in cancer research (Hafez & El-Gazzar, 2017).
Optical and Material Science Applications
The structural characteristics of pyrimidine derivatives make them candidates for applications in material science, particularly in nonlinear optics (NLO). A study by Hussain et al. (2020) focused on the electronic and NLO exploration of thiopyrimidine derivatives, demonstrating their potential in NLO fields due to promising applications in medicine and optoelectronics (Hussain et al., 2020).
properties
IUPAC Name |
1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-3-phenylsulfanylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS/c19-15(6-7-20-13-4-2-1-3-5-13)18-9-12-8-16-11-17-14(12)10-18/h1-5,8,11H,6-7,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWAPAJUYTIMIPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CN=CN=C2CN1C(=O)CCSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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